3-Morpholinone, 4-(2-((4-methyl-6-phenyl-3-pyridazinyl)amino)ethyl)-, monohydrochloride
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Overview
Description
3-Morpholinone, 4-(2-((4-methyl-6-phenyl-3-pyridazinyl)amino)ethyl)-, monohydrochloride is a chemical compound known for its unique structure and potential applications in various fields. This compound features a morpholinone ring substituted with a pyridazinyl group, making it an interesting subject for chemical and pharmaceutical research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Morpholinone, 4-(2-((4-methyl-6-phenyl-3-pyridazinyl)amino)ethyl)-, monohydrochloride typically involves multiple steps, starting with the preparation of the morpholinone ring and subsequent substitution with the pyridazinyl group. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and automated systems to control reaction parameters precisely.
Chemical Reactions Analysis
Types of Reactions
3-Morpholinone, 4-(2-((4-methyl-6-phenyl-3-pyridazinyl)amino)ethyl)-, monohydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different derivatives.
Reduction: Reduction reactions can modify the functional groups attached to the morpholinone ring.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcomes.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups to the compound.
Scientific Research Applications
3-Morpholinone, 4-(2-((4-methyl-6-phenyl-3-pyridazinyl)amino)ethyl)-, monohydrochloride has several scientific research applications, including:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-Morpholinone, 4-(2-((4-methyl-6-phenyl-3-pyridazinyl)amino)ethyl)-, monohydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of its use.
Comparison with Similar Compounds
Similar Compounds
4-Morpholinone derivatives: Compounds with similar morpholinone structures but different substituents.
Pyridazinyl derivatives: Compounds featuring the pyridazinyl group with various modifications.
Uniqueness
3-Morpholinone, 4-(2-((4-methyl-6-phenyl-3-pyridazinyl)amino)ethyl)-, monohydrochloride stands out due to its specific combination of the morpholinone and pyridazinyl groups, which confer unique chemical and biological properties
Properties
CAS No. |
86663-13-0 |
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Molecular Formula |
C17H21ClN4O2 |
Molecular Weight |
348.8 g/mol |
IUPAC Name |
4-[2-[(4-methyl-6-phenylpyridazin-3-yl)amino]ethyl]morpholin-3-one;hydrochloride |
InChI |
InChI=1S/C17H20N4O2.ClH/c1-13-11-15(14-5-3-2-4-6-14)19-20-17(13)18-7-8-21-9-10-23-12-16(21)22;/h2-6,11H,7-10,12H2,1H3,(H,18,20);1H |
InChI Key |
FTSBKGZERZLRDN-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NN=C1NCCN2CCOCC2=O)C3=CC=CC=C3.Cl |
Origin of Product |
United States |
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